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Compound of Interest

Compound Name:
7-Methylimidazo[1,2-a]pyridine-3-

carboxylic acid

Cat. No.: B1594550 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 7-Methylimidazo[1,2-
a]pyridine-3-carboxylic acid

Introduction
7-Methylimidazo[1,2-a]pyridine-3-carboxylic acid is a heterocyclic compound belonging to

the imidazopyridine class. This scaffold is of significant interest in medicinal chemistry and drug

development due to its prevalence in molecules targeting the central nervous system,

particularly as modulators of GABA-A receptors, and its potential as a building block for kinase

inhibitors and other bioactive agents.[1] A thorough understanding of its physicochemical

properties is a critical prerequisite for its effective utilization in research and development,

influencing everything from reaction conditions during synthesis to formulation strategies and

ADME (absorption, distribution, metabolism, and excretion) profiling in drug discovery.

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals. It provides a detailed examination of the key physicochemical

characteristics of 7-Methylimidazo[1,2-a]pyridine-3-carboxylic acid, explains the scientific

rationale behind property determination, and offers robust, field-proven protocols for their

measurement.

Molecular Structure and Identity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1594550?utm_src=pdf-interest
https://www.benchchem.com/product/b1594550?utm_src=pdf-body
https://www.benchchem.com/product/b1594550?utm_src=pdf-body
https://www.benchchem.com/product/b1594550?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/imidazopyridine-derivatives/209091-7-methylimidazo-12-a-pyridine-3-carboxylic-acid.html?SubmitCurrency=1&id_currency=8
https://www.benchchem.com/product/b1594550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The foundational step in characterizing any chemical entity is to confirm its structure and

fundamental properties. The molecule consists of a fused imidazopyridine bicyclic system, with

a methyl group at position 7 and a carboxylic acid functional group at position 3.

Cationic Form
(Low pH, e.g., < 2)
-COOH, Ring-NH+

Zwitterionic/Neutral Form
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pKa₁ (Basic Nitrogen)

Anionic Form
(High pH, e.g., > 9)

-COO⁻, Ring-N

pKa₂ (Carboxylic Acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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